1-(2-methoxybenzoyl)-4-(4-nitrobenzyl)piperazine

• IUPAC Name: (2-methoxyphenyl)-[4-[(4-nitrophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21N3O4/c1-26-18-5-3-2-4-17(18)19(23)21-12-10-20(11-13-21)14-15-6-8-16(9-7-15)22(24)25/h2-9H,10-14H2,1H3
• InChI Key: AXRVKIGBKOINMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

1-(2-methoxybenzoyl)-4-(4-nitrobenzyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MNBP and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of MNBP is not fully understood. However, it has been suggested that MNBP exerts its antitumor activity by inducing apoptosis in cancer cells. MNBP has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membrane. The neuroprotective activity of MNBP is believed to be due to its antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
MNBP has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis. MNBP has also been found to have antimicrobial activity by disrupting the cell membrane of bacteria and fungi. In addition, MNBP has been found to have neuroprotective activity by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

MNBP has several advantages for laboratory experiments. It is easy to synthesize and can be obtained in high yield. MNBP has also been found to have low toxicity, making it a suitable candidate for in vitro and in vivo studies. However, MNBP has some limitations for laboratory experiments. It is not very soluble in water, which can make it difficult to use in some experiments. In addition, MNBP has a short half-life, which can limit its effectiveness in some studies.

Future Directions

There are several future directions for research on MNBP. One area of research is to further investigate its potential as a drug candidate for the treatment of cancer. Studies can be conducted to optimize its efficacy and determine its safety profile. Another area of research is to investigate its potential as a neuroprotective agent. Studies can be conducted to determine its effectiveness in animal models of neurodegenerative diseases. In addition, more research can be done to investigate its antimicrobial activity and potential applications in the field of microbiology.

Synthesis Methods

The synthesis of MNBP involves the reaction of 4-nitrobenzyl chloride with 1-(2-methoxyphenyl)piperazine in the presence of a base. The reaction takes place at room temperature and the product is obtained in high yield. The purity of the product can be improved by recrystallization.

Scientific Research Applications

MNBP has been extensively studied for its potential applications in various fields. It has been found to have potent antitumor activity and can be used as a potential drug candidate for the treatment of cancer. MNBP has also been found to have antimicrobial activity and can be used as a potential antibacterial and antifungal agent. In addition, MNBP has been found to have neuroprotective activity and can be used as a potential drug candidate for the treatment of neurodegenerative diseases.